2-Methyl-4-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

• IUPAC Name: 6-[4-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C15H15F3N8/c1-10-20-11(15(16,17)18)8-14(21-10)25-6-4-24(5-7-25)13-3-2-12-22-19-9-26(12)23-13/h2-3,8-9H,4-7H2,1H3
• InChI Key: FKMGUUMKZKOWFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)C3=NN4C=NN=C4C=C3)C(F)(F)F
• Molecular Formula: C15H15F3N8
• Molecular Weight: 364.33 g/mol

Description

2-Methyl-4-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)-6-(trifluoromethyl)pyrimidine is a useful research compound. Its molecular formula is C15H15F3N8 and its molecular weight is 364.336. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The compound and its analogs have been synthesized and structurally analyzed for potential pharmacological activities. For instance, a study focused on the synthesis, structural analysis, DFT calculations, Hirshfeld surface studies, and energy frameworks of a similar compound, highlighting its significance in medicinal chemistry due to the pharmaceutical importance of heterocyclic compounds like pyridazine analogs (Sallam et al., 2021).

Biological Activities

• Research on various analogs has demonstrated potential antihypertensive, antimicrobial, and antidiabetic activities. For example, certain derivatives have shown promising antihypertensive activity (Bayomi et al., 1999).
• Another study elaborated on the discovery of derivatives as androgen receptor downregulators for the treatment of advanced prostate cancer, illustrating the therapeutic potential of these compounds in oncology (Bradbury et al., 2013).
• Additionally, some derivatives have been explored for their antimicrobial activities, contributing to the development of new antimicrobial agents (Bhuiyan et al., 2006).

Potential for Antidiabetic Applications

• A study highlighted the synthesis and evaluation of triazolo-pyridazine-6-yl-substituted piperazines as anti-diabetic drugs, investigated over dipeptidyl peptidase-4 inhibition mechanism and insulinotropic activities, indicating the role of these compounds in the development of new treatments for diabetes (Bindu et al., 2019).